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Compound of Interest

Compound Name: 5-Isothiazolemethanol

Cat. No.: B031046 Get Quote

Disclaimer: The information provided below is based on available safety data for structurally

related compounds, primarily 4-Methyl-5-thiazoleethanol and Thiazole-5-methanol, due to the

limited specific data for "5-Isothiazolemethanol." It is crucial to consult the specific Safety

Data Sheet (SDS) for the exact compound you are using and to conduct a thorough risk

assessment before handling any chemical.

This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with isothiazole-based

methanol compounds.

Hazard Identification and First Aid
These compounds are generally considered hazardous and can cause irritation to the skin,

eyes, and respiratory system.[1][2][3][4][5] In case of exposure, immediate action is critical.
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Hazard First Aid Measures

Eye Contact

Causes serious eye irritation/damage.[1][2][4][6]

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[1]

Remove contact lenses if present and easy to

do.[1][2] Continue rinsing and seek immediate

medical attention.[2][6]

Skin Contact

Causes skin irritation.[1][2][4][5] Wash off

immediately with soap and plenty of water while

removing all contaminated clothing and shoes.

[1] If skin irritation persists, get medical

advice/attention.[1][2]

Inhalation

May cause respiratory irritation.[1][2][4][5]

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[1][2] If

you feel unwell, call a POISON CENTER or

doctor/physician.[1][2]

Ingestion

Do NOT induce vomiting.[1] Clean mouth with

water and drink plenty of water afterwards.[1][6]

Never give anything by mouth to an

unconscious person.[1][2] Seek immediate

medical assistance.[1]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is the final and crucial barrier

against chemical exposure.[7] The level of PPE required depends on the nature of the work

being conducted.
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Operation Required Personal Protective Equipment

Routine Handling & Weighing

Eye/Face Protection: Tight-sealing safety

goggles or a face shield.[2][6] Hand Protection:

Chemical-resistant, impervious gloves (e.g.,

PVC, nitrile rubber).[2][3] Skin and Body

Protection: Protective clothing such as a lab

coat, and closed-toe shoes.[2][3] Respiratory

Protection: Use only in a well-ventilated area or

under a chemical fume hood.[2][4]

Handling Large Quantities or Potential for

Splashing

Eye/Face Protection: Full-face shield in addition

to safety goggles.[8] Hand Protection: Double

gloving may be appropriate.[7] Skin and Body

Protection: Chemical-resistant apron or

coveralls over a lab coat.[8][9] Respiratory

Protection: A NIOSH/MSHA or European

Standard EN 149 approved respirator may be

required if ventilation is inadequate.[6]

Emergency Spill Response

Eye/Face Protection: Full-face respirator with

appropriate cartridges.[8] Hand Protection:

Heavy-duty, chemical-resistant gloves.[9] Skin

and Body Protection: Fully encapsulating

chemical-protective suit may be necessary for

large spills.[8][9] Respiratory Protection:

Positive-pressure, self-contained breathing

apparatus (SCBA) for high concentrations or

unknown exposure levels.[8][9]

Safe Handling and Storage Protocol
Handling:

Ensure adequate ventilation and that eyewash stations and safety showers are close to the

workstation.[1][6]

Avoid all personal contact, including inhalation of vapors or mists.[1][3]
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Wear the appropriate personal protective equipment as detailed in the table above.[2][4]

Wash hands and any exposed skin thoroughly after handling.[1][2][4]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[2]

Handle all packages and containers carefully to minimize spills.[2]

Storage:

Store in a cool, dry, and well-ventilated place away from heat and sources of ignition.[1][2][4]

Keep containers tightly closed when not in use.[1][2][4]

Store away from incompatible materials such as strong oxidizing agents.[1]

It is recommended to store this material in the original container or a suitable alternative

such as a metal can or drum.[3]

Spill and Emergency Response Protocol
Minor Spills:

Ensure the area is well-ventilated.

Wear appropriate PPE, including respiratory protection, gloves, and eye protection.[3]

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[1][2][10]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[1][2]

[10]

Clean the spill area thoroughly with soap and water.[2]

Major Spills:

Evacuate the area immediately and move upwind of the spill.[3][10]
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Alert emergency responders and inform them of the location and nature of the hazard.[3]

Only trained personnel with the appropriate PPE should attempt to control the spill.[2]

Prevent the spillage from entering drains, sewers, or watercourses.[10]

Disposal Plan
This material and its container must be disposed of as hazardous waste.[3]

All waste disposal must be conducted in accordance with local, state, and federal

regulations.[3]

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste and ensuring complete and accurate classification.[1]

Do not allow wash water from cleaning equipment to enter drains; collect all wash water for

treatment before disposal.[3]
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Caption: Workflow for the safe handling of isothiazole-based methanol compounds.

Caption: Decision-making diagram for emergency response to spills or exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC184061000&countryCode=US&language=en
https://www.synerzine.com/docs/sds/T6250H%20SDS%20(US-English).pdf
https://datasheets.scbt.com/sc-238905.pdf
https://static1.squarespace.com/static/61c0997b59ea8c48e4e6a7f0/t/62102b6f70390b2d732ff146/1645226863756/CLP+Safety+Data+Sheet+-+MT0400+-+SULFUROL+%5B4-METHYL-5-THIAZOLEETHANOL%5D.pdf
https://www.echemi.com/sds/4-methyl-5-thiazoleethanol-temppid160628000407.html
https://www.fishersci.com/store/msds?partNumber=AC455550250&countryCode=US&language=en
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://chemm.hhs.gov/ppe.htm
https://store.apolloscientific.co.uk/storage/msds/OR5597_msds.pdf
https://www.benchchem.com/product/b031046#personal-protective-equipment-for-handling-5-isothiazolemethanol
https://www.benchchem.com/product/b031046#personal-protective-equipment-for-handling-5-isothiazolemethanol
https://www.benchchem.com/product/b031046#personal-protective-equipment-for-handling-5-isothiazolemethanol
https://www.benchchem.com/product/b031046#personal-protective-equipment-for-handling-5-isothiazolemethanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031046?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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